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Compound of Interest

Compound Name: Methyl 2-bromo-6-methylbenzoate

Cat. No.: B1631332

An In-Depth Technical Guide to the Safe Handling of Methyl 2-bromo-6-methylbenzoate

Introduction

Methyl 2-bromo-6-methylbenzoate (CAS No. 99548-56-8) is a substituted aromatic ester
widely utilized as a versatile intermediate in advanced organic synthesis.[1] Its structural
features, particularly the bromine atom and the ortho-substituted methyl and ester groups,
make it a valuable building block in the construction of complex molecules for pharmaceuticals,
agrochemicals, and materials science.[1][2] Researchers often employ this reagent in
sophisticated cross-coupling reactions where the bromine atom serves as an effective leaving

group.[1]

However, the same reactivity that makes this compound synthetically useful also necessitates a
rigorous and well-informed approach to its handling and safety. This guide, intended for
researchers, chemists, and drug development professionals, provides a comprehensive
overview of the safety protocols, hazard management, and emergency procedures for Methyl
2-bromo-6-methylbenzoate. The causality behind each recommendation is explained to foster
a deeper understanding and a proactive safety culture in the laboratory.

Chemical and Physical Properties

A foundational understanding of a chemical's properties is the first step in safe handling. These
characteristics influence storage, handling techniques, and emergency response.
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Property Value Source(s)
CAS Number 99548-56-8 [1][3]
Molecular Formula CoHoBro: [41[5]
Molecular Weight 229.07 g/mol [41[5]
Appearance Colorless to light yellow liquid [2][5][6]
Boiling Point 141 °C @ 21 Torr [6]

Density ~1.433 g/cm3 [5]1[6]

N Soluble in organic solvents
Solubility [2]
(ether, benzene, ethanol)

Store in a tightly sealed
container in a dry, cool, well-

Storage , [2][4][5]
ventilated area at room

temperature.

Hazard Identification and GHS Classification

While comprehensive toxicological data for Methyl 2-bromo-6-methylbenzoate is not fully
detailed in all public sources, information from safety data sheets and data on closely related
structural isomers allows for a conservative and responsible hazard assessment. The
compound should be treated as a hazardous substance. It is reported to be harmful if
swallowed, inhaled, or in contact with skin, and is an irritant to the eyes and skin.[2][7]

Caption: Relevant GHS pictograms for handling Methyl 2-bromo-6-methylbenzoate.

The following table summarizes the anticipated GHS classifications based on data for the
compound and its isomers. This approach ensures that handling procedures are based on a
cautious assessment of risk.
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Hazard Class Hazard Statement GHS Code Source(s)
Acute Toxicity, Oral Harmful if swallowed H302 [7]
o Harmful in contact
Acute Toxicity, Dermal ) ) H312 [8]
with skin
Skin o
) o Causes skin irritation H315 [9][10]
Corrosion/Irritation
Serious Eye Causes serious eye
o N H319 [O1[10][11]
Damage/Irritation irritation
Specific Target Organ May cause respirato
prRE RS A e Y Hass [O][10]
Toxicity irritation

Engineering Controls & Personal Protective
Equipment (PPE)

The primary directive in chemical safety is to minimize exposure. This is achieved first through
engineering controls, which remove the hazard at the source, and second through Personal
Protective Equipment (PPE), which protects the individual.

Engineering Controls

The use of robust engineering controls is non-negotiable when handling this compound.

o Chemical Fume Hood: All manipulations, including weighing, transferring, and running
reactions, must be performed inside a certified chemical fume hood.[7] This is the most
critical control measure to prevent inhalation of vapors.

¢ Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[4]

o Emergency Equipment: A safety shower and eyewash station must be readily accessible and
tested regularly.[11]

Personal Protective Equipment (PPE)
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PPE is the last line of defense and must be selected carefully to provide an adequate barrier
against the chemical.[12]
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Work inside a
Chemical Fume Hood?

Eye/Face Protection:
- Chemical safety goggles (EN 166)
- Face shield for splash risk

Skin Protection:
- Nitrile or Neoprene gloves
- Chemical-resistant lab coat
- Closed-toe shoes

Respiratory Protection:
- Not required if using fume hood
- Use NIOSH-approved respirator
if hood is unavailable or for spills

Proceed with Task Safely
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Spill Occurs

Is the spill large or
are you trained to handle it?

Yes (Small Spill)

Don Appropriate PPE:
Evacuate Area - Respirator
Alert Others - Goggles & Face Shield
Call Emergency Response - Chemical Gloves
- Lab Coat

'

Ensure Adequate Ventilation
(Fume Hood On)

:

Contain Spill with Inert
Absorbent Material
(e.g., sand, vermiculite)

:

Carefully Collect Absorbed
Material into a Sealed
Waste Container

'

Decontaminate Spill Area
with appropriate solvent

Label and Dispose of

Waste Container via
EH&S Protocols
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Generate Waste
(Unused reagent, contaminated materials)

'

Segregate Waste:
- Halogenated Organic Liquid
- Do not mix with incompatible waste

.

Use Designated, Compatible
Waste Container

.

Label Container Clearly:
- "Hazardous Waste"
- Full Chemical Name
- Hazard Characteristics

.

Store Sealed Container in
Satellite Accumulation Area

Arrange for Pickup by

Licensed Waste Disposal Service
(Institutional EH&S)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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